molecular formula C22H26ClN3O4 B297548 2-(4-chlorophenoxy)-N-{2-[2-(5-isopropyl-4-methoxy-2-methylbenzylidene)hydrazino]-2-oxoethyl}acetamide

2-(4-chlorophenoxy)-N-{2-[2-(5-isopropyl-4-methoxy-2-methylbenzylidene)hydrazino]-2-oxoethyl}acetamide

Cat. No. B297548
M. Wt: 431.9 g/mol
InChI Key: PSAWEQNSDVCDTN-OPEKNORGSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-chlorophenoxy)-N-{2-[2-(5-isopropyl-4-methoxy-2-methylbenzylidene)hydrazino]-2-oxoethyl}acetamide is a chemical compound that has been widely studied in scientific research due to its potential therapeutic applications. This compound is also known as CPO-27 and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of CPO-27 is not fully understood. However, it has been suggested that CPO-27 may inhibit the activity of enzymes involved in the growth and proliferation of cancer cells. It may also disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects
CPO-27 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to have antibacterial and antifungal properties. CPO-27 has been shown to induce apoptosis in cancer cells and to inhibit the activity of enzymes involved in the synthesis of DNA and RNA.

Advantages and Limitations for Lab Experiments

CPO-27 has several advantages for lab experiments. It is easy to synthesize and can be obtained in high yields. It is also stable under various conditions and can be stored for long periods of time. However, there are some limitations to using CPO-27 in lab experiments. It is not very soluble in water, which can make it difficult to work with. It is also relatively expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of CPO-27. One direction is to investigate its potential use in drug delivery systems. Another direction is to study its mechanism of action in more detail. It may also be useful to study the effects of CPO-27 on other types of cancer cells and to investigate its potential use as a catalyst in chemical reactions. Additionally, it may be useful to investigate the potential use of CPO-27 in combination with other drugs or therapies for the treatment of cancer and other diseases.
Conclusion
In conclusion, CPO-27 is a chemical compound that has been widely studied for its potential therapeutic applications. It can be synthesized using various methods and has been shown to have antibacterial, antifungal, and anticancer properties. CPO-27 has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of CPO-27, including investigating its potential use in drug delivery systems and studying its mechanism of action in more detail.

Synthesis Methods

CPO-27 can be synthesized using various methods, including solvothermal synthesis, microwave-assisted synthesis, and hydrothermal synthesis. The solvothermal synthesis method involves the reaction of 2-chloro-N-(2-hydroxyethyl)acetamide and 4-chlorophenol in the presence of N,N-dimethylformamide and ethanol. The microwave-assisted synthesis method involves the reaction of 2-chloro-N-(2-hydroxyethyl)acetamide and 4-chlorophenol in the presence of N,N-dimethylformamide and ethanol under microwave irradiation. The hydrothermal synthesis method involves the reaction of 2-chloro-N-(2-hydroxyethyl)acetamide and 4-chlorophenol in the presence of hydrochloric acid and water under high temperature and pressure.

Scientific Research Applications

CPO-27 has been studied for its potential therapeutic applications in various fields of science, including medicine, pharmacology, and biochemistry. CPO-27 has been shown to have antibacterial, antifungal, and anticancer properties. It has also been studied for its potential use in drug delivery systems and as a catalyst in chemical reactions.

properties

Product Name

2-(4-chlorophenoxy)-N-{2-[2-(5-isopropyl-4-methoxy-2-methylbenzylidene)hydrazino]-2-oxoethyl}acetamide

Molecular Formula

C22H26ClN3O4

Molecular Weight

431.9 g/mol

IUPAC Name

2-[[2-(4-chlorophenoxy)acetyl]amino]-N-[(E)-(4-methoxy-2-methyl-5-propan-2-ylphenyl)methylideneamino]acetamide

InChI

InChI=1S/C22H26ClN3O4/c1-14(2)19-10-16(15(3)9-20(19)29-4)11-25-26-21(27)12-24-22(28)13-30-18-7-5-17(23)6-8-18/h5-11,14H,12-13H2,1-4H3,(H,24,28)(H,26,27)/b25-11+

InChI Key

PSAWEQNSDVCDTN-OPEKNORGSA-N

Isomeric SMILES

CC1=CC(=C(C=C1/C=N/NC(=O)CNC(=O)COC2=CC=C(C=C2)Cl)C(C)C)OC

SMILES

CC1=CC(=C(C=C1C=NNC(=O)CNC(=O)COC2=CC=C(C=C2)Cl)C(C)C)OC

Canonical SMILES

CC1=CC(=C(C=C1C=NNC(=O)CNC(=O)COC2=CC=C(C=C2)Cl)C(C)C)OC

Origin of Product

United States

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